6-bromo-1,1,4,4-tetramethyl-7-nitro-1,2,3,4-tetrahydronaphthalene
Description
6-Bromo-1,1,4,4-tetramethyl-1,2,3,4-tetrahydronaphthalene is a chemical compound with the molecular formula C14H19Br . It is a constituent of petroleum and coal tar .
Molecular Structure Analysis
The molecular structure of 6-bromo-1,1,4,4-tetramethyl-1,2,3,4-tetrahydronaphthalene consists of a naphthalene core with four hydrogen atoms and four methyl groups attached to it, along with a bromine atom at the 6th position .Physical And Chemical Properties Analysis
This compound has a molecular weight of 267.2 and a density of 1.165±0.06 g/cm3 (Predicted). It has a melting point of 34 °C and a boiling point of 110-115°C. It is insoluble in water .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-1,1,4,4-tetramethyl-7-nitro-1,2,3,4-tetrahydronaphthalene involves the bromination of 1,1,4,4-tetramethyl-2,3-dihydronaphthalene followed by nitration of the resulting compound.", "Starting Materials": [ "1,1,4,4-tetramethyl-2,3-dihydronaphthalene", "Bromine", "Concentrated sulfuric acid", "Concentrated nitric acid" ], "Reaction": [ "1. Bromination: 1,1,4,4-tetramethyl-2,3-dihydronaphthalene is dissolved in anhydrous dichloromethane and cooled to 0°C. Bromine is added dropwise to the solution while stirring. The reaction mixture is then allowed to warm to room temperature and stirred for an additional 2 hours.", "2. Workup: The reaction mixture is quenched with water and extracted with dichloromethane. The organic layer is dried over anhydrous magnesium sulfate and concentrated under reduced pressure to yield 6-bromo-1,1,4,4-tetramethyl-2,3-dihydronaphthalene.", "3. Nitration: 6-bromo-1,1,4,4-tetramethyl-2,3-dihydronaphthalene is dissolved in concentrated sulfuric acid and cooled to 0°C. Concentrated nitric acid is added dropwise to the solution while stirring. The reaction mixture is then allowed to warm to room temperature and stirred for an additional 2 hours.", "4. Workup: The reaction mixture is poured into ice-cold water and extracted with dichloromethane. The organic layer is dried over anhydrous magnesium sulfate and concentrated under reduced pressure to yield 6-bromo-1,1,4,4-tetramethyl-7-nitro-1,2,3,4-tetrahydronaphthalene." ] } | |
CAS RN |
116233-18-2 |
Product Name |
6-bromo-1,1,4,4-tetramethyl-7-nitro-1,2,3,4-tetrahydronaphthalene |
Molecular Formula |
C14H18BrNO2 |
Molecular Weight |
312.2 |
Purity |
95 |
Origin of Product |
United States |
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